Cas no 10190-66-6 (Benzenesulfonic acid,4-[2-(2,4-diaminophenyl)diazenyl]-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-[2-(2,4-diaminophenyl)diazenyl]-, sodium salt (1:1)
• CAS No: 10190-66-6
• MF: C₁₂H₁₁N₄NaO₃S
• MW: 314.295511484146
• CID: 169385
• PubChem ID: 23668199
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[2-(2,4-diaminophenyl)diazenyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-(2,4-diaminophenyl)diazenyl]-, sodium salt (1:1)
• sodium p-[(2,4-diaminophenyl)azo]benzenesulphonate
• sodium,4-[(2,4-diaminophenyl)diazenyl]benzenesulfonate
• Benzenesulfonic acid, 4-((2,4-diaminophenyl)azo)-, monosodium salt
• C.I. 13220
• C.I. DIRECT BROWN 191
• EINECS 233-460-8
• LS-31847
• Padding Brown J
• Padding Brown N
• sodium 4-[(E)-(2,4-diaminophenyl)diazenyl]benzenesulfonate
• Sodium p-((2,4-diaminophenyl)azo)benzenesulphonate
• Benzenesulfonicacid, 4-[(2,4-diaminophenyl)azo]-, monosodium salt (9CI)
• Benzenesulfonic acid,p-[(2,4-diaminophenyl)azo]-, monosodium salt (8CI)
• C.I. DirectBrown 191
• Direct Brown 191
• CI Direct Brown 191
• DTXSID301019754
• BENZENESULFONIC ACID, 4-(2-(2,4-DIAMINOPHENYL)DIAZENYL)-, SODIUM SALT (1:1)
• Sodium p-[(2,4-diaminophenyl)azo]benzenesulfonate
• Benzenesulfonic acid, p-((2,4-diaminophenyl)azo)-, monosodium salt
• Brown FK component sodium 4-(2,4-diaminophenylazo)benzenesulphonate
• sodium;4-[(2,4-diaminophenyl)diazenyl]benzenesulfonate
• UNII-E5QSL16799
• E5QSL16799
• Q27276900
• NS00044488
• 10190-66-6

• Inchi： 1S/C12H12N4O3S.Na/c13-8-1-6-12(11(14)7-8)16-15-9-2-4-10(5-3-9)20(17,18)19;/h1-7H,13-14H2,(H,17,18,19);/q;+1/p-1/b16-15+;
• InChI Key： UMTLYUSRNLIFQI-GEEYTBSJSA-M
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 314.044956g/mol
• Monoisotopic Mass: 314.044956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.3g/mol
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 142.34000
• LogP: 4.41370